Cas no 888735-58-8 (1-Amino-3-(hydroxymethyl)pyridin-1-ium iodide)

• Product Name: 1-Amino-3-(hydroxymethyl)pyridin-1-ium iodide
• CAS No: 888735-58-8
• MF: C₆H₉IN₂O
• MW: 252.052933454514
• MDL: MFCD18632942
• CID: 4778930
• Update Time: 2026-02-27

1-Amino-3-(hydroxymethyl)pyridin-1-ium iodide Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(hydroxymethyl)pyridin-1-ium iodide
• 1-Amino-3-hydroxymethyl-pyridinium iodide
• SB39632
• 1-Amino-3-(hydroxymethyl)pyridin-1-ium iodide

• MDL： MFCD18632942
• Inchi： 1S/C6H9N2O.HI/c7-8-3-1-2-6(4-8)5-9;/h1-4,9H,5,7H2;1H/q+1;/p-1
• InChI Key： SZDLXHJZWAIYHE-UHFFFAOYSA-M
• SMILES： [I-].OCC1=CC=C[N+](=C1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 87.1
• Topological Polar Surface Area: 50.1

Additional information on 1-Amino-3-(hydroxymethyl)pyridin-1-ium iodide

1-Amino-3-(hydroxymethyl)pyridin-1-ium Iodide: A Comprehensive Overview

1-Amino-3-(hydroxymethyl)pyridin-1-ium iodide (CAS No. 888735-58-8) is a unique organic compound with significant potential in various scientific and industrial applications. This compound, characterized by its pyridinium structure, has garnered attention due to its versatile properties and emerging roles in fields such as pharmaceuticals, materials science, and electrochemistry. In this article, we delve into the structural features, chemical properties, and recent advancements associated with 1-Amino-3-(hydroxymethyl)pyridin-1-ium iodide, providing a comprehensive understanding of its significance in modern research.

The molecular structure of 1-Amino-3-(hydroxymethyl)pyridin-1-ium iodide is centered around a pyridinium ring, which is a six-membered aromatic ring containing one nitrogen atom. The presence of an amino group (-NH2) at position 1 and a hydroxymethyl group (-CH2OH) at position 3 introduces unique electronic and steric properties to the molecule. These functional groups not only enhance the compound's reactivity but also enable it to participate in various chemical transformations. The iodide counterion further stabilizes the positively charged pyridinium ring, making the compound suitable for a wide range of applications.

Recent studies have highlighted the role of 1-Amino-3-(hydroxymethyl)pyridin-1-ium iodide in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. This property has been particularly valuable in the development of targeted drug delivery systems, where precise control over drug release is crucial. Furthermore, the compound's ability to form stable complexes with certain biomolecules has opened new avenues in therapeutic research.

In the realm of materials science, 1-Amino-3-(hydroxymethyl)pyridin-1-ium iodide has been investigated for its potential as a building block in supramolecular chemistry. Its ability to engage in hydrogen bonding and π–π interactions makes it an ideal candidate for constructing self-assembled nanostructures. Recent experiments have demonstrated its use in forming highly ordered molecular assemblies, which exhibit unique optical and electronic properties. These findings underscore its potential in the development of advanced materials for sensors, catalysts, and energy storage devices.

The electrochemical properties of 1-Amino-3-(hydroxymethyl)pyridin-1-ium iodide have also been a focal point of recent research. Studies have shown that the compound exhibits excellent redox activity, making it a promising candidate for use in batteries and supercapacitors. Its ability to undergo reversible redox reactions at high rates has been attributed to the stability of the pyridinium framework and the electron-donating effects of the amino and hydroxymethyl groups. These characteristics position it as a potential alternative to traditional electrochemical materials, offering enhanced performance and sustainability.

Another area where 1-Amino-3-(hydroxymethyl)pyridin-1-ium iodide has shown promise is in catalytic chemistry. Researchers have exploited its ability to act as a Lewis acid catalyst in various organic transformations. The compound's coordination capabilities enable it to facilitate key reactions such as aldol condensations and Michael additions, which are fundamental to organic synthesis. Recent advancements have also explored its use in asymmetric catalysis, where it has demonstrated high enantioselectivity in certain reactions.

From an environmental perspective, 1-Amino-3-(hydroxymethyl)pyridin-1-i um iodide has been studied for its role in water treatment technologies. Its ability to adsorb heavy metal ions from aqueous solutions has been attributed to the chelating properties of its functional groups. This application aligns with growing concerns over water pollution and the need for sustainable remediation strategies. Ongoing research aims to optimize its performance as an adsorbent material through modifications that enhance its capacity and selectivity.

In conclusion, 1-Amino-3-(hydroxymethyl)pyridin-1-i um iodide (CAS No. 888735-58-) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structural features and functional groups endow it with exceptional chemical versatility, making it a valuable tool in modern research and industry. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing technological innovations and addressing global challenges.